Cas no 6988-39-2 (Methyl 4,6-O-benzylidene-b-D-galactopyranoside)

Methyl 4,6-O-benzylidene-β-D-galactopyranoside is a chemically modified galactose derivative widely used in carbohydrate chemistry and glycosylation research. The benzylidene protecting group at the 4,6-positions enhances regioselectivity in synthetic pathways, enabling controlled functionalization at other hydroxyl sites. Its β-configuration ensures stability and predictable reactivity in glycosidic bond formation. This compound serves as a valuable intermediate in the synthesis of complex oligosaccharides, glycoconjugates, and glycomimetics. Its crystalline form facilitates purification and characterization, while its compatibility with standard protecting group strategies makes it versatile for multistep syntheses. Researchers favor it for its well-defined stereochemistry and utility in probing glycosidase mechanisms or designing bioactive molecules.
Methyl 4,6-O-benzylidene-b-D-galactopyranoside structure
6988-39-2 structure
Product Name:Methyl 4,6-O-benzylidene-b-D-galactopyranoside
CAS No:6988-39-2
MF:C14H18O6
MW:282.289124965668
MDL:MFCD08274513
CID:47156
PubChem ID:12245488
Update Time:2025-05-28

Methyl 4,6-O-benzylidene-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,6-O-benzylidene-alpha-D-galactopyranoside
    • Methyl-4,6-O-benzyliden-beta-D-galactopyranoside
    • 2-Phenyl-6-methoxybenzothiazol
    • 6-methoxy-2-phenylbenzo[d]thiazole
    • 6-Methoxy-2-phenyl-benzothiazol
    • 6-methoxy-2-phenylbenzothiazole
    • 6-methoxy-2-phenyl-benzothiazole
    • 6-methoxy-2-phenylhexahydropyrano(3,2-d)(1,3)dioxine-7,8-diol
    • Benzothiazole, 6-methoxy-2-phenyl-
    • CTK0G7820
    • SureCN2138572
    • W-203558
    • Methyl 4,6-O-benzylidene-b-D-galactopyranoside
    • SCHEMBL6438935
    • CS-0455039
    • (4AR,6R,7R,8R,8aR)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
    • Methyl-4,6-O-benzylidene-beta-D-galactopyranoside
    • AKOS015919226
    • 6988-39-2
    • MFCD08274513
    • MDL: MFCD08274513
    • Inchi: 1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3/t9-,10-,11-,12+,13?,14-/m1/s1
    • InChI Key: VVSWDMJYIDBTMV-QFIBJEGBSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)O)OC

Computed Properties

  • Exact Mass: 282.11
  • Monoisotopic Mass: 282.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4A^2
  • XLogP3: -0.1

Experimental Properties

  • PSA: 77.38000
  • LogP: 0.19370

Methyl 4,6-O-benzylidene-b-D-galactopyranoside Security Information

Methyl 4,6-O-benzylidene-b-D-galactopyranoside Pricemore >>

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